Cas no 1936592-59-4 (1-(4-bromophenyl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(4-bromophenyl)methylcyclopropane-1-carbaldehyde
• CAS No: 1936592-59-4
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 5736323
• PubChem ID: 126997259
• Update Time: 2025-06-08

1-(4-bromophenyl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1621059
• 1936592-59-4
• 1-[(4-Bromophenyl)methyl]cyclopropane-1-carbaldehyde
• Cyclopropanecarboxaldehyde, 1-[(4-bromophenyl)methyl]-
• 1-(4-bromophenyl)methylcyclopropane-1-carbaldehyde

• Inchi： 1S/C11H11BrO/c12-10-3-1-9(2-4-10)7-11(8-13)5-6-11/h1-4,8H,5-7H2
• InChI Key： UBPBXKCZJFRQHG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1(C=O)CC1

Computed Properties

• Exact Mass: 237.99933g/mol
• Monoisotopic Mass: 237.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.565±0.06 g/cm3(Predicted)
• Boiling Point: 305.7±15.0 °C(Predicted)

Additional information on 1-(4-bromophenyl)methylcyclopropane-1-carbaldehyde

Recent Advances in the Study of 1-(4-bromophenyl)methylcyclopropane-1-carbaldehyde (CAS: 1936592-59-4) and Its Applications in Chemical Biology and Pharmaceutical Research

1-(4-bromophenyl)methylcyclopropane-1-carbaldehyde (CAS: 1936592-59-4) is a specialized organic compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and bromophenyl moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the aldehyde functional group allows for further derivatization, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-(4-bromophenyl)methylcyclopropane-1-carbaldehyde as a precursor for the synthesis of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The bromophenyl group was found to enhance binding affinity to the target enzymes, while the cyclopropane ring contributed to metabolic stability. These findings highlight the compound's potential in oncology drug development.

Another significant application of 1-(4-bromophenyl)methylcyclopropane-1-carbaldehyde was reported in a 2024 Nature Communications article, where it was utilized as a key intermediate in the synthesis of small-molecule probes for studying G protein-coupled receptors (GPCRs). The researchers developed a series of fluorescently labeled derivatives that enabled real-time visualization of GPCR dynamics in live cells. The compound's structural rigidity, imparted by the cyclopropane ring, was crucial for maintaining probe specificity and reducing off-target interactions. This work opens new avenues for understanding GPCR signaling mechanisms and designing targeted therapeutics.

Recent advancements in synthetic methodology have also improved access to 1-(4-bromophenyl)methylcyclopropane-1-carbaldehyde. A 2023 Organic Letters publication described an efficient, scalable route to this compound using palladium-catalyzed cross-coupling reactions. The optimized protocol achieved yields exceeding 85% while minimizing the formation of byproducts. This development is particularly important for pharmaceutical applications where large quantities of high-purity material are required for preclinical and clinical studies.

In the realm of drug metabolism and pharmacokinetics (DMPK), studies have examined the stability and metabolic fate of 1-(4-bromophenyl)methylcyclopropane-1-carbaldehyde derivatives. Research published in Drug Metabolism and Disposition (2024) revealed that the cyclopropane ring confers remarkable resistance to oxidative metabolism in liver microsomes, suggesting that compounds derived from this scaffold may exhibit favorable pharmacokinetic profiles. However, the bromophenyl moiety was found to undergo glutathione conjugation, which could impact the safety profile of related drug candidates.

Looking forward, 1-(4-bromophenyl)methylcyclopropane-1-carbaldehyde continues to be a focus of research in fragment-based drug discovery. Its relatively small size (MW: 239.09) and high ligand efficiency make it an attractive starting point for the development of novel therapeutics. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, and preclinical data suggest potential applications in inflammation, infectious diseases, and central nervous system disorders. As synthetic methods evolve and our understanding of structure-activity relationships deepens, this versatile building block is likely to play an increasingly important role in medicinal chemistry.